(2R)-3,3,3-trifluoro-2-hydroxypropanoic acid
Overview
Description
(2R)-3,3,3-trifluoro-2-hydroxypropanoic acid, also known as 2R-TFHPA, is an organic compound that is widely used in scientific research applications. It is a colorless, odorless, and highly water-soluble compound with a melting point of -77°C. The compound is also known for its stability, as it is resistant to decomposition at normal temperatures and pressures. In addition, it is a relatively inexpensive compound, making it a popular choice for laboratory experiments.
Scientific Research Applications
Crystallography
- (2R)-3,3,3-trifluoro-2-hydroxypropanoic acid, a fluorinated derivative of lactic acid, has been studied in crystallography. The compound forms sheets in the crystal via O—H⋯O hydrogen bonds and C—H⋯O contacts (Gerber & Betz, 2013).
Biotransformation and Environmental Science
- The biotransformation of 2,3,3,3-tetrafluoropropene (HFO-1234yf), a refrigerant, has been studied, revealing metabolites including N-acetyl-S-(3,3,3-trifluoro-2-hydroxypropanyl)-l-cysteine and S-(3,3,3-Trifluoro-2-hydroxypropanyl)mercaptolactic acid in rabbits (Schuster et al., 2010).
Enzymatic and Chemical Synthesis
- Enzymatic synthesis utilizing microorganisms for producing enantiomers of 3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid has been researched, highlighting the potential of biocatalysis in synthesizing such compounds (Fuhshuku et al., 2014).
Biochemistry and Pharmaceutical Applications
- The compound has been used in the synthesis of pharmaceutical intermediates, such as enantiomerically pure 3,3,3-trifluoro-2-hydroxy-2-methylpropionic acids, essential for the production of certain drugs (Wu et al., 2017).
Material Science
- Research in material science has explored the utilization of similar compounds in the production of valuable chemicals like 3-hydroxypropanoic acid, which can be used in bioplastic production (Jers et al., 2019).
Coordination Chemistry
- Studies in coordination chemistry have looked at the complexation of vanadium(V) with α-hydroxycarboxylic acids, providing insights into potential applications in fields like catalysis and materials science (Tracey, 2003).
Mechanism of Action
Mode of Action
It is likely that this compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
It is possible that this compound could influence various metabolic pathways, depending on its specific molecular targets .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Based on its chemical structure, it is plausible that this compound could have various effects on cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how a compound interacts with its targets and exerts its effects. Specific information about how environmental factors influence the action of (2r)-3,3,3-trifluoro-2-hydroxypropanoic acid is currently lacking .
Properties
IUPAC Name |
(2R)-3,3,3-trifluoro-2-hydroxypropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3F3O3/c4-3(5,6)1(7)2(8)9/h1,7H,(H,8,9)/t1-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKGUTLIPHZYCX-PVQJCKRUSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[C@@H](C(=O)O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
121250-04-2 |
Source
|
| Record name | (2R)-3,3,3-trifluoro-2-hydroxypropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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